Cas no 4052-92-0 (3-(Chlorosulfonyl)benzoyl chloride)
4052-92-0 structure
Product Name:3-(Chlorosulfonyl)benzoyl chloride
CAS No:4052-92-0
MF:C7H4Cl2O3S
MW:239.075859069824
MDL:MFCD00051352
CID:331886
PubChem ID:77671
Update Time:2025-04-19
3-(Chlorosulfonyl)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-(chlorosulfonyl)-
- 3-(Chlorosulfonyl)benzoyl chloride
- 3-(Chlorosulphonyl)benzoyl chloride
- 3-chlorosulfonylbenzoyl chloride
- Benzoyl chloride, 3-(chlorosulfonyl)-
- 5HD5WYV4DA
- SCHEMBL35218
- 3-Chlorosulfonyl-benzoyl chloride
- m-(Chlorosulfonyl)benzoyl chloride
- FT-0613740
- DTXSID6063278
- AKOS002682704
- AMY20690
- 3-(Chlorosulfonyl)benzoyl chloride #
- 3-chlorocarbonylbenzenesulfonyl chloride
- 3-(chlorosulfonyl)benzoylchloride
- MFCD00051352
- EN300-78585
- RB3024
- BB 0237909
- 3-Chlorosulphonylbenzoyl chloride
- AS-54421
- NS00030806
- 4052-92-0
- Benzoyl chloride, m-(chlorosulfonyl)-
- 3-(Chlorosulfonyl)benzoyl chloride, AldrichCPR
- EINECS 223-759-1
- DTXCID0039772
- Benzoyl chloride, m-(chlorosulfonyl)-(7CI,8CI)
-
- MDL: MFCD00051352
- Inchi: 1S/C7H4Cl2O3S/c8-7(10)5-2-1-3-6(4-5)13(9,11)12/h1-4H
- InChI Key: XWEBTVZIZWEJOO-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C(C(=O)Cl)C=1)(=O)=O
Computed Properties
- Exact Mass: 237.92600
- Monoisotopic Mass: 237.926
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.567±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 18-20 °C
- Boiling Point: 344°Cat760mmHg
- Flash Point: 161.8°C
- Refractive Index: 1.578-1.58
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 59.59000
- LogP: 3.07390
- Solubility: Not determined
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(Chlorosulfonyl)benzoyl chloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-22-36
- Safety Instruction: 37/39-26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Chlorosulfonyl)benzoyl chloride Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(Chlorosulfonyl)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS003205-1G |
3-(Chlorosulfonyl)benzoyl chloride |
4052-92-0 | 1g |
¥1143.73 | 2023-11-10 | ||
| TRC | C117465-1g |
3-(Chlorosulfonyl)benzoyl chloride |
4052-92-0 | 1g |
$ 255.00 | 2022-06-06 | ||
| TRC | C117465-2.5g |
3-(Chlorosulfonyl)benzoyl chloride |
4052-92-0 | 2.5g |
$ 420.00 | 2022-06-06 | ||
| Chemenu | CM329168-250mg |
3-chlorosulfonylbenzoyl chloride |
4052-92-0 | 95%+ | 250mg |
$111 | 2022-06-11 | |
| Chemenu | CM329168-500mg |
3-chlorosulfonylbenzoyl chloride |
4052-92-0 | 95%+ | 500mg |
$120 | 2022-06-11 | |
| Chemenu | CM329168-1g |
3-chlorosulfonylbenzoyl chloride |
4052-92-0 | 95%+ | 1g |
$130 | 2022-06-11 | |
| eNovation Chemicals LLC | D770935-5g |
3-(CHLOROSULFONYL)BENZOYL CHLORIDE |
4052-92-0 | 98% | 5g |
$170 | 2024-06-06 | |
| eNovation Chemicals LLC | D770935-25g |
3-(CHLOROSULFONYL)BENZOYL CHLORIDE |
4052-92-0 | 98% | 25g |
$590 | 2023-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C923319-5g |
3-(Chlorosulfonyl)benzoyl chloride |
4052-92-0 | 95% | 5g |
¥518.40 | 2022-01-10 | |
| abcr | AB448941-1 g |
3-(Chlorosulfonyl)benzoyl chloride |
4052-92-0 | 1g |
€132.70 | 2022-03-24 |
3-(Chlorosulfonyl)benzoyl chloride Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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